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Compound of Interest

Compound Name: BI-3802

Cat. No.: B606081

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
BI-3802, a potent and specific B-cell ymphoma 6 (BCL6) degrader. These guidelines are
intended to assist researchers in utilizing BI-3802 for in vitro and in vivo studies targeting
BCL6, an oncogenic transcription factor implicated in various malignancies, particularly diffuse
large B-cell lymphoma (DLBCL).[1][2]

Overview and Mechanism of Action

BI-3802 is a small molecule that induces the degradation of the BCL6 protein.[3][4] Unlike
traditional inhibitors, BI-3802 binds to the BTB domain of BCL6, promoting its polymerization
into higher-order structures.[2][3][4][5] These BI-3802-induced BCLE6 filaments are then
recognized by the SIAH1 E3 ubiquitin ligase, leading to ubiquitination and subsequent
degradation by the proteasome.[1][3][4][5] This unique mechanism of action results in profound
and sustained depletion of BCL6, offering a distinct advantage over simple inhibition.[1][5]

The degradation of BCL6 by BI-3802 leads to the de-repression of BCL6 target genes, which
can induce anti-proliferative effects in cancer cell lines.[1][3][6] For researchers studying BCL6-
driven cancers, BI-3802 serves as a powerful chemical probe to investigate the biological
consequences of BCL6 depletion.

Quantitative Data Summary
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The following tables summarize the key quantitative parameters of BI-3802, providing a quick

reference for experimental design.

Table 1: In Vitro Activity of BI-3802

Parameter Value

Assay Conditions

ICs0 (BCL6 BTB Domain
Inhibition)

<3 nM

Cell-free BCL6::BCOR ULight
TR-FRET assay.[6][7][8][9][10]

ICso (Cellular BCL6 Inhibition) 43 nM

Cellular BCL6::NCOR LUMIER
assay.[7][8][9][10][11]

DCso (BCL6 Degradation) 20 nM

SU-DHL-4 B cell lymphoma
cells.[8][9][11]

ECso (BCL6-SIAH1 Interaction) 64 nM

Assay measuring the

interaction between BCL6 and
SIAHL.[7][10]

Table 2: Solubility and Storage of BI-3802

Solvent Solubility

Recommended
Stock
Concentration

Storage of Stock
Solution

3 mg/mL (6.18 mM)[6]
DMSO [12] to 6.67 mg/mL
(13.75 mM)[10]

1 mM[8] - 10 mM

-80°C for up to 1 year;
-20°C forupto 1
month.[6][7] Avoid
repeated freeze-thaw
cycles.[6][7]

Water Insoluble[6][12]

Not Recommended

N/A

Ethanol Insoluble[6][12]

Not Recommended

N/A

Signaling Pathway and Experimental Workflow

Diagrams
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To visually represent the mechanism of action and experimental procedures, the following
diagrams have been generated.

BI-3802 Mechanism of Action
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Caption: BI-3802 induced BCL6 degradation pathway.

In Vitro BCL6 Degradation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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